Cas no 21230-43-3 (Ethyl 3-amino-1-methyl-1H-pyrazole-4-carboxylate)

Ethyl 3-amino-1-methyl-1H-pyrazole-4-carboxylate is a versatile heterocyclic compound widely used as a key intermediate in pharmaceutical and agrochemical synthesis. Its pyrazole core, functionalized with an amino group and an ester moiety, enables diverse reactivity, making it valuable for constructing complex molecular frameworks. The compound exhibits good stability under standard conditions and is compatible with a range of synthetic transformations, including cyclizations and coupling reactions. Its structural features are particularly advantageous in the development of biologically active molecules, such as kinase inhibitors and antimicrobial agents. The ethyl ester group enhances solubility in organic solvents, facilitating further derivatization. This intermediate is favored for its efficiency in multistep synthetic routes.
Ethyl 3-amino-1-methyl-1H-pyrazole-4-carboxylate structure
21230-43-3 structure
Product Name:Ethyl 3-amino-1-methyl-1H-pyrazole-4-carboxylate
CAS No:21230-43-3
MF:C7H11N3O2
MW:169.181141138077
MDL:MFCD00101268
CID:290354
PubChem ID:252927
Update Time:2025-06-08

Ethyl 3-amino-1-methyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-amino-1-methyl-1H-pyrazole-4-carboxylate
    • 1H-Pyrazole-4-carboxylicacid, 3-amino-1-methyl-, ethyl ester
    • 3-amino-1-methyl-1H-Pyrazole-4-carboxylic acid ethyl ester
    • ethyl 3-amino-1-methylpyrazole-4-carboxylate
    • PYRAZOLE-4-CARBOXYLIC ACID, 3-AMINO-1-METHYL-, ETHYL ESTER
    • 3-Amino-1-methyl-1H-pyrazol-4-carbonsaeure-aethylester
    • 3-amino-1-methyl-1H-pyrazol-4-carboxylic acid ethyl ester
    • 3-Amino-1-methylpyrazole-4-carboxylic acid ethyl ester
    • 1H-PYRAZOLE-4-CARBOXYLIC ACID, 3-AMINO-1-METHYL-, ETHYL ESTER
    • PYRAZOLE-4-CARBOXYLIC ACID,3-AMINO-1-METHYL-,ETHYL ESTER
    • NSC75242
    • 1H-Pyrazole-4-carboxylicacid,3-amino-1-methyl-,ethylester
    • PVPKAOUYPAEICK-UHFFFAOYSA-N
    • CS-0043790
    • NSC-75242
    • AKOS006274131
    • 3-Amino-1-methyl-4-pyrazolecarboxylic acid ethyl ester
    • 21230-43-3
    • AMY5112
    • Ethyl 1-Methyl-3-aMinopyrazole-4-carboxylate
    • Z1198150597
    • SCHEMBL645045
    • EN300-116989
    • DS-4546
    • SY096882
    • W-206609
    • 1H-Pyrazole-4-carboxylicacid,3-amino-1-methyl-,ethyl ester
    • DTXSID50291401
    • FT-0693316
    • MFCD00101268
    • CCG-40341
    • MB00669
    • AJ-077/25078002
    • DB-081461
    • ALBB-018074
    • MDL: MFCD00101268
    • Inchi: 1S/C7H11N3O2/c1-3-12-7(11)5-4-10(2)9-6(5)8/h4H,3H2,1-2H3,(H2,8,9)
    • InChI Key: PVPKAOUYPAEICK-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1C(N)=NN(C)C=1)=O

Computed Properties

  • Exact Mass: 169.08500
  • Monoisotopic Mass: 169.085
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 70.1
  • XLogP3: 0.7

Experimental Properties

  • Density: 1.29
  • Boiling Point: 300.5°Cat760mmHg
  • Flash Point: 135.5°C
  • Refractive Index: 1.571
  • PSA: 70.14000
  • LogP: 0.76020

Ethyl 3-amino-1-methyl-1H-pyrazole-4-carboxylate Customs Data

  • HS CODE:2933199090
  • Customs Data:

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Ethyl 3-amino-1-methyl-1H-pyrazole-4-carboxylate Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:21230-43-3)PYRAZOLE-4-CARBOXYLIC ACID, 3-AMINO-1-METHYL-, ETHYL ESTER
Order Number:sfd9365
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:35
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:21230-43-3)Ethyl 3-amino-1-methyl-1H-pyrazole-4-carboxylate
Order Number:A879193
Stock Status:in Stock
Quantity:10g/25g/100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:59
Price ($):168.0/358.0/1183.0
Email:sales@amadischem.com
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:21230-43-3)PYRAZOLE-4-CARBOXYLIC ACID, 3-AMINO-1-METHYL-, ETHYL ESTER
sfd9365
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:21230-43-3)Ethyl 3-amino-1-methyl-1H-pyrazole-4-carboxylate
A879193
Purity:99%/99%/99%
Quantity:10g/25g/100g
Price ($):168.0/358.0/1183.0
Email